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Compound of Interest

2-Chloro-5-
Compound Name: ]
cyanobenzenesulfonamide

cat. No.: B1371306

Essential Safety and Handling Guide for 2-
Chloro-5-cyanobenzenesulfonamide

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Chloro-5-

cyanobenzenesulfonamide (CAS No: 1939-76-0). Adherence to these procedures is vital for

ensuring laboratory safety and minimizing exposure risks.

Hazard Summary

2-Chloro-5-cyanobenzenesulfonamide is a chemical that poses several health risks.[1]

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, it is associated with the following hazards:

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H332: Harmful if inhaled.[1]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]
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e H335: May cause respiratory irritation.[2]

It is imperative to handle this compound with appropriate engineering controls and personal
protective equipment to prevent exposure.

Chemical and Physical Properties

A summary of the key physical and chemical properties is provided below.

Property Value Source
Molecular Formula C7HsCIN202S [1112][3]
Molecular Weight 216.65 g/mol [1112][3]
Physical State Solid, Crystalline [4]
Appearance White [4]
CAS Number 1939-76-0 [1][2][3]

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the most critical barrier against chemical exposure. The
following table outlines the minimum PPE requirements for handling 2-Chloro-5-
cyanobenzenesulfonamide.
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Standards &

Body Part PPE Recommendation o
Specifications
Chemical safety goggles or a Must comply with OSHA's 29
Eyes/Face full-face shield if there is a CFR 1910.133 or European
splash hazard. Standard EN166.[4][5]
Chemical-resistant lab coat or Wear appropriate protective
Skin/Body coveralls. An apron may be clothing to prevent skin
required for larger quantities. exposure.[4][5][6]
Chemical-resistant gloves
o ) Inspect gloves before use.
(e.g., Nitrile rubber). Consider
Hands Wash and dry hands after

double-gloving for added

protection.

removing gloves.[6]

Respiratory

A NIOSH/MSHA-approved air-
purifying respirator with
appropriate cartridges is
required if working outside a
fume hood, if dust formation is
likely, or if ventilation is

inadequate.

Use in conjunction with a
comprehensive respiratory

protection program.[5][6][7]

Operational Plan: Step-by-Step Handling Protocol

This protocol provides a systematic approach to handling 2-Chloro-5-

cyanobenzenesulfonamide safely.

A. Pre-Operational Checks & Preparation

¢ Risk Assessment: Before beginning work, conduct a thorough risk assessment for the

planned procedure.

¢ Ventilation: Ensure work is performed in a well-ventilated area, preferably within a certified

chemical fume hood.[4]

o Safety Equipment: Confirm that a safety shower and eyewash station are unobstructed and

readily accessible.[5][8]
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Gather Materials: Assemble all necessary chemicals, equipment, and waste containers
before starting.

Don PPE: Put on all required personal protective equipment as specified in the table above.
. Chemical Handling

Avoid Dust: As the compound is a solid, handle it carefully to minimize dust formation.[4]
Weighing: If possible, weigh the solid in a fume hood or a ventilated balance enclosure.

Transfers: Use a spatula or other appropriate tools for transfers. Avoid pouring the dry
powder.

Solution Preparation: When dissolving, add the solid to the solvent slowly to prevent
splashing.

General Conduct: Avoid eating, drinking, or smoking in the laboratory area.[8] Wash hands
thoroughly after handling.[9]

C. Post-Handling Procedures

Decontamination: Clean all work surfaces and equipment thoroughly after use.

Waste Segregation: Place all waste materials into designated, clearly labeled hazardous
waste containers.

Doff PPE: Remove PPE carefully to avoid cross-contamination. Remove gloves last and
wash hands immediately with soap and water.[10]

Storage: Ensure the primary container is tightly sealed and stored in a cool, dry, and well-
ventilated place.[4]

Emergency and First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[4][8][10][11] Seek

immediate medical attention.[10][11]

Eye Contact

Immediately remove all contaminated clothing.
[10][11] Wash skin with plenty of soap and water
for at least 15 minutes.[4][8][10] Get medical

attention if irritation develops or persists.[4][8]

Skin Contact

Move the exposed person to fresh air at once.
[10] If breathing is difficult or has stopped,

Inhalation ) o o )
provide artificial respiration.[8][10] Get medical
attention immediately.[4][10]

Do NOT induce vomiting. Clean mouth with
) water and then drink plenty of water.[4][9] Never
Ingestion

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Disposal Plan

Chemical waste must be managed responsibly to protect personnel and the environment.

Classification: Chemical waste generators are responsible for determining if a discarded
chemical is classified as hazardous waste.[4]

e Consult Regulations: Always consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[4]

o Containment: Collect waste 2-Chloro-5-cyanobenzenesulfonamide and any contaminated
materials (e.g., gloves, paper towels, spatulas) in a designated, properly labeled, and sealed
container for hazardous waste.

» Disposal: Arrange for pickup and disposal through your institution's Environmental Health
and Safety (EHS) office or a licensed chemical waste disposal company. Do not dispose of
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this chemical down the drain.[8]

Workflow for Safe Handling of 2-Chloro-5-
cyanobenzenesulfonamide

Risk Assessment Don Required PPE

i
Proceed to Handling
y v

Verify Engineering Controls Handle Chemical
(Fume Hood, Eyewash) (Minimize Dust)

1
Work Complete

Decontaminate Surfaces .| Personal Hygiene
& Equipment | (Wash Hands)

y

Segregate & Contain
Hazardous Waste

Store Waste Securely Arrange for EHS Pickup

»| Doff PPE Correctly

Click to download full resolution via product page

Caption: Workflow for handling 2-Chloro-5-cyanobenzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/22641271
https://pubchem.ncbi.nlm.nih.gov/compound/22641271
https://www.biosynth.com/p/BAA93976/1939-76-0-2-chloro-5-cyanobenzene-1-sulfonamide
https://www.bldpharm.com/products/1939-76-0.html
https://www.fishersci.com/store/msds?partNumber=AAL0908203&productDescription=2-CHLROBNZENESULFONAMIDE+98+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC148482500&countryCode=US&language=en
https://chemm.hhs.gov/ppe.htm
https://www.cpwr.com/wp-content/uploads/publications/Chapter-5_1.pdf
https://www.fishersci.com/store/msds?partNumber=AC154695000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdc.gov/niosh/npg/firstaid.html
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.benchchem.com/product/b1371306#personal-protective-equipment-for-handling-2-chloro-5-cyanobenzenesulfonamide
https://www.benchchem.com/product/b1371306#personal-protective-equipment-for-handling-2-chloro-5-cyanobenzenesulfonamide
https://www.benchchem.com/product/b1371306#personal-protective-equipment-for-handling-2-chloro-5-cyanobenzenesulfonamide
https://www.benchchem.com/product/b1371306#personal-protective-equipment-for-handling-2-chloro-5-cyanobenzenesulfonamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1371306?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

